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Introduction

BMS-813160 is a potent and selective dual antagonist of the C-C chemokine receptors CCR2
and CCR5.[1][2][3] These receptors and their respective primary ligands, CCL2 (for CCR2) and
CCL3, CCL4, and CCLS5 (for CCRb), are key mediators in the migration and infiltration of
various immune cells, including monocytes, macrophages, and T cells, to sites of inflammation.
[1] This signaling axis is implicated in a range of inflammatory conditions and has more recently
been identified as a critical pathway in the tumor microenvironment, contributing to immune
suppression and tumor progression.[1] BMS-813160's ability to block this pathway makes it a
valuable tool for preclinical research in oncology and inflammatory diseases.

These application notes provide a comprehensive overview of the use of BMS-813160 in
mouse models, with a focus on dosage, administration, and relevant experimental protocols.

Mechanism of Action: CCR2/CCRS5 Signaling Axis
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BMS-813160 exerts its pharmacological effect by competitively inhibiting the binding of
chemokine ligands to CCR2 and CCR5. This disrupts the downstream signaling cascades that
lead to immune cell recruitment and activation. The CCR2/CCL2 and CCR5/CCL5 axes are
central to the trafficking of myeloid-derived suppressor cells (MDSCs) and tumor-associated
macrophages (TAMS) into the tumor microenvironment, where they contribute to an
immunosuppressive landscape. By blocking these receptors, BMS-813160 can potentially
remodel the tumor microenvironment to be more permissive to anti-tumor immune responses.
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Caption: Mechanism of action of BMS-813160.

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo pharmacokinetic parameters of
BMS-813160. Note that mouse-specific pharmacokinetic data is limited, with studies indicating
high clearance in rodents.[1]

Table 1: In Vitro Potency of BMS-813160
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Target ICs0 (NM)
Human CCR2 6.2
Human CCR5 3.6

Data sourced from MedChemExpress.[1]

Table 2: Pharmacokinetic Parameters of BMS-813160 in a Mouse Model

Parameter Value

Dose 10, 50, 160 mg/kg

Route of Administration Oral (p.o.), twice daily (BID)
Mouse Model Human-CCR2 knock-in C57BL/6

Dose-dependent reduction in inflammatory
Observation monocyte and macrophage infiltration in a

thioglycollate-induced peritonitis model.

Data sourced from ACS Med Chem Lett and MedChemExpress.[1][2]

Experimental Protocols

Protocol 1: Preparation and Administration of BMS-
813160 for Oral Gavage in Mice

This protocol details the preparation of BMS-813160 for oral administration in a preclinical
mouse model.

Materials:
e BMS-813160 powder
e Dimethyl sulfoxide (DMSO)

» Polyethylene glycol 300 (PEG300)
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e Tween-80

e Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

o \ortex mixer

o Oral gavage needles (20-22 gauge, ball-tipped)

e Syringes (1 mL)

Preparation of Dosing Solution (Example for a 2.08 mg/mL solution):

Prepare a stock solution of BMS-813160 in DMSO at a concentration of 20.8 mg/mL.

In a sterile microcentrifuge tube, add 100 pL of the BMS-813160 DMSO stock solution.

Add 400 pL of PEG300 to the tube and mix thoroughly by vortexing until the solution is clear.

Add 50 pL of Tween-80 and vortex again until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL. Vortex thoroughly.

This formulation should be prepared fresh daily.

Administration Protocol:

o Accurately weigh each mouse to determine the correct dosing volume.

e The typical dosing volume for oral gavage in mice is 5-10 mL/kg. For a 20g mouse, this
would be 100-200 pL.

o Gently restrain the mouse and insert the oral gavage needle into the esophagus.

o Slowly administer the calculated volume of the BMS-813160 solution.

e Monitor the mouse for any signs of distress after administration.
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Caption: Experimental workflow for BMS-813160 administration.
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Protocol 2: Thioglycollate-Induced Peritonitis Model in
Mice

This protocol is based on the model used to evaluate the in vivo efficacy of BMS-813160.[1][2]

This model is useful for studying the migration of inflammatory monocytes and macrophages.

Mouse Strain:

e Human-CCR2 knock-in C57BL/6 mice are recommended due to the moderate activity of

BMS-813160 in wild-type mice.[1]

Experimental Procedure:

» Acclimatize mice for at least one week before the start of the experiment.

Group mice and administer BMS-813160 or vehicle control orally (as described in Protocol
1) twice daily for two days. Doses of 10, 50, and 160 mg/kg have been shown to be effective.

[1]

One hour after the first dose of BMS-813160, induce peritonitis by intraperitoneal (i.p.)
injection of 1 mL of 3% thioglycollate broth.

At 48 hours after thioglycollate injection, euthanize the mice.

Perform peritoneal lavage by injecting 5-10 mL of ice-cold PBS into the peritoneal cavity and
gently massaging the abdomen.

Collect the peritoneal fluid and centrifuge to pellet the cells.
Resuspend the cell pellet and perform cell counting.

Use flow cytometry to quantify the populations of inflammatory monocytes (e.g., Ly6Chigh)
and macrophages (e.g., F4/80+).

Expected Outcome:

» A dose-dependent reduction in the number of inflammatory monocytes and macrophages in
the peritoneal fluid of mice treated with BMS-813160 compared to the vehicle control group.
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[1]

Application in Oncology Mouse Models

While detailed protocols for BMS-813160 in specific cancer models are not extensively
published, its mechanism of action suggests its utility in models where the tumor
microenvironment is rich in CCR2- and CCR5-expressing immune cells, such as pancreatic,
colorectal, and non-small cell lung cancer models.[4][5] In these settings, BMS-813160 is often
evaluated in combination with other anti-cancer therapies, such as checkpoint inhibitors (e.g.,
anti-PD-1) or chemotherapy.

General Considerations for Oncology Studies:

e Mouse Models: Syngeneic tumor models (e.g., MC38 for colorectal cancer, KPC for
pancreatic cancer) are suitable for studying the immunomodulatory effects of BMS-813160 in
an immunocompetent setting.

o Dosage: The dosage range of 10-160 mg/kg orally twice daily, as established in the
peritonitis model, can serve as a starting point for dose-finding studies in cancer models.

o Treatment Schedule: BMS-813160 can be administered as a single agent or in combination
with other therapies. The timing of administration relative to other treatments should be
optimized based on the specific therapeutic strategy.

o Efficacy Endpoints: Tumor growth inhibition, survival analysis, and detailed characterization
of the tumor immune infiltrate by flow cytometry or immunohistochemistry are key endpoints
to assess the efficacy of BMS-813160.

Conclusion

BMS-813160 is a valuable research tool for investigating the role of the CCR2/CCRS5 axis in
various disease models. The provided protocols offer a foundation for researchers to design
and execute preclinical studies to further elucidate the therapeutic potential of this dual
antagonist. Careful consideration of the mouse model, dosage, and experimental endpoints is
crucial for obtaining robust and translatable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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